Cas no 76932-56-4 (Nafarelin)

Nafarelin structure
Nafarelin structure
Product Name:Nafarelin
CAS No:76932-56-4
MF:C66H83N17O13
MW:1322.47133374214
MDL:MFCD01716231
CID:59844
PubChem ID:25077405
Update Time:2025-04-18

Nafarelin Chemical and Physical Properties

Names and Identifiers

    • Nafarelin
    • (D-2-Nal?)-LHRH
    • (D-2-Nal⁶)-LHRH
    • Nafarelin Acetate
    • Nacenyl
    • NAF
    • Nafareline
    • Nasanyl
    • Synarel
    • Synrelina
    • Luteinizinghormone-releasing factor (pig), 6-[3-(2-naphthalenyl)-D-alanine]-
    • NAG
    • [6-D-(2-naphthyl)-alanine]LH-RH
    • 26: PN:WO2007012430 SEQID: 28 claimed protein
    • Nafarelinum
    • Nafarelina
    • Nafarelinum [Latin]
    • Nafareline [French]
    • Nafarelina [Spanish]
    • Nafarelin [INN:BAN]
    • 1X0094V6JV
    • LHRH, Ala(2-naphthyl)(6)-
    • 6-(3-(2-Naphthalenyl)-D-alanine)luteinizing hormone-releasing factor (pig)
    • C66H83N17O13
    • BIDD:GT0760
    • BDBM84707
    • Luteinizing hormone-releasing factor (pig), 6-(3-(2-naphthalenyl)-D-alanine)-
    • DB00666
    • K335
    • 932N564
    • Luteinizing hormo
    • C76463
    • 76932-56-4
    • 6-D-(2-naphthyl)alanyl-GnRH
    • (2S)-N-(2-amino-2-oxoethyl)-1-((2S,5S,8R,11S,14S,17S,20S)-2-(3-carbamimidamidopropyl)-11-(4-hydroxybenzyl)-14-(hydroxymethyl)-20-(1H-imidazol-4-ylmethyl)-17-(1H-indol-3-ylmethyl)-5-(2-methylpropyl)-8-(naphthalen-2-ylmethyl)-4,7,10,13,16,19,22-heptaoxo-22-((2S)-5-oxopyrrolidin-2-yl)-3,6,9,12,15,18,21-heptaazadocosan-1-oyl)pyrrolidine-2-carboxamide
    • DTXSID001031284
    • NAFARELIN [VANDF]
    • Q3869873
    • H01CA02
    • NAFARELIN [MI]
    • AKOS015895038
    • UNII-1X0094V6JV
    • GTPL3902
    • Nafarelinum (Latin)
    • SCHEMBL22518
    • (6-D-(2-naphthyl)alanine)-GnRH
    • 5-oxo-L-prolyl L-histidyl-L-tryptophyl-L-seryl-L-tyrosyl-3-(2-naphthyl)-D-alanyl-L-leucyl-L-arginyl-L-prolylglycinamide
    • CHEBI:7445
    • NAFARELIN [INN]
    • 5-OXOPRO-HIS-TRP-SER-TYR-D-NAL(2)-LEU-ARG-PRO-GLY-NH2
    • NAFARELIN [WHO-DD]
    • HS-2018
    • (S)-1-(((R)-2-((S)-2-((S)-2-((S)-2-((S)-3-(1H-imidazol-4-yl)-2-((S)-5-oxopyrrolidine-2-carboxamido)propanamido)-3-(1H-indol-3-yl)propanamido)-3-hydroxypropanamido)-3-(4-hydroxyphenyl)propanamido)-3-(naphthalen-2-yl)propanoyl)-L-leucyl-L-arginyl)-N-(2-amino-2-oxoethyl)pyrrolidine-2-carboxamide
    • (S)-1-((3S,6S,9S,12S,15R,18S,21S)-3-((1H-imidazol-5-yl)methyl)-6-((1H-indol-3-yl)methyl)-21-(3-guanidinopropyl)-12-(4-hydroxybenzyl)-9-(hydroxymethyl)-18-isobutyl-15-(naphthalen-2-ylmethyl)-1,4,7,10,13,16,19-heptaoxo-1-((S)-5-oxopyrrolidin-2-yl)-2,5,8,11,14,17,20-heptaazadocosan-22-oyl)-N-(2-amino-2-oxoethyl)pyrrolidine-2-carboxamide
    • CCG-270673
    • L-pyroglutamyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosyl-3-(2-naphthyl)-D-alanyl-L-leucyl-L-arginyl-L-prolyl-glycinamide
    • EN300-7480908
    • NS00078790
    • Nafarelin?
    • MDL: MFCD01716231
    • Inchi: 1S/C66H83N17O13/c1-36(2)25-48(58(89)76-47(13-7-23-71-66(68)69)65(96)83-24-8-14-54(83)64(95)73-33-55(67)86)77-60(91)50(28-38-15-18-39-9-3-4-10-40(39)26-38)78-59(90)49(27-37-16-19-43(85)20-17-37)79-63(94)53(34-84)82-61(92)51(29-41-31-72-45-12-6-5-11-44(41)45)80-62(93)52(30-42-32-70-35-74-42)81-57(88)46-21-22-56(87)75-46/h3-6,9-12,15-20,26,31-32,35-36,46-54,72,84-85H,7-8,13-14,21-25,27-30,33-34H2,1-2H3,(H2,67,86)(H,70,74)(H,73,95)(H,75,87)(H,76,89)(H,77,91)(H,78,90)(H,79,94)(H,80,93)(H,81,88)(H,82,92)(H4,68,69,71)/t46-,47-,48-,49-,50+,51-,52-,53-,54-/m0/s1
    • InChI Key: RWHUEXWOYVBUCI-ITQXDASVSA-N
    • SMILES: O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CC(C)C)NC([C@@H](CC1C=CC2C=CC=CC=2C=1)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC1=CN=CN1)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(NCC(N)=O)=O

Computed Properties

  • Exact Mass: 1321.64000
  • Monoisotopic Mass: 1321.636
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 16
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 96
  • Rotatable Bond Count: 33
  • Complexity: 2730
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 996
  • XLogP3: 0.8
  • Topological Polar Surface Area: 475

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.5±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 472.13000
  • LogP: 3.87190

Nafarelin Security Information

  • Signal Word:Danger
  • Hazard Statement: H360
  • Warning Statement: P201-P308+P313
  • Safety Instruction: H360 (100%)
  • HazardClass:6.1
  • PackingGroup:
  • Storage Condition:Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Nafarelin Pricemore >>

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